Cas no 123640-38-0 (2,6-di(1H-pyrazol-1-yl)pyridine)

• Product Name: 2,6-di(1H-pyrazol-1-yl)pyridine
• CAS No: 123640-38-0
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• MDL: MFCD28336856
• CID: 4456961
• PubChem ID: 253662172
• Update Time: 2025-11-01

2,6-di(1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Di(1-pyrazolyl)pyridine
• 2,6-bis(pyrazole)pyridine
• 2,6-Di(1H-pyrazol-1-yl)pyridine
• 2,6-bis(pyrazol-1-yl)pyridine
• 2,6-Di(1-pyrazolyl)pyridine &gt
• Pyridine, 2,6-di-1H-pyrazol-1-yl-
• MFCD28336856
• E10135
• D4672
• BS-15042
• DB-181682
• SY056479
• SCHEMBL199306
• 2,6-di(pyrazol-1-yl)pyridine
• F1967-3373
• 2,6-Di-1h-pyrazol-1-ylpyridine
• AKOS026671325
• 2,6-bis(n-pyrazolyl)pyridine
• CS-0095555
• 2,6-Bis(1H-Pyrazol-1-yl)pyridine
• 123640-38-0
• YSZC1406
• FD138227
• 808-081-1
• 2,6-di(1H-pyrazol-1-yl)pyridine

• MDL： MFCD28336856
• Inchi： 1S/C11H9N5/c1-4-10(15-8-2-6-12-15)14-11(5-1)16-9-3-7-13-16/h1-9H
• InChI Key： OMNFEFLKDQUMRN-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC=C(N=1)N1C=CC=N1

Computed Properties

• Exact Mass: 211.08579531g/mol
• Monoisotopic Mass: 211.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Melting Point: 137.0 to 141.0 deg-C

2,6-di(1H-pyrazol-1-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 2,6-di(1H-pyrazol-1-yl)pyridine

Comprehensive Overview of 2,6-di(1H-pyrazol-1-yl)pyridine (CAS No. 123640-38-0): Properties, Applications, and Industry Insights

2,6-di(1H-pyrazol-1-yl)pyridine (CAS No. 123640-38-0) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in various scientific and industrial fields. This nitrogen-rich ligand is characterized by its pyridine core flanked by two pyrazole rings, making it an excellent candidate for coordination chemistry, catalysis, and material science applications. Researchers and industry professionals are increasingly exploring its potential in molecular recognition, supramolecular chemistry, and as a building block for functional materials.

The compound's rigid yet tunable structure allows for precise control over metal-ligand interactions, which is why it has become a focal point in the development of luminescent materials and sensors. With the growing demand for advanced optical materials in displays, bioimaging, and environmental monitoring, 2,6-di(1H-pyrazol-1-yl)pyridine offers a promising scaffold for designing next-generation functional compounds. Its ability to form stable complexes with transition metals like iridium, platinum, and ruthenium has also made it invaluable in photocatalysis and OLED technologies.

In the pharmaceutical sector, derivatives of 2,6-di(1H-pyrazol-1-yl)pyridine are being investigated for their potential as enzyme inhibitors and therapeutic agents. The compound's biocompatibility and ease of functionalization make it an attractive candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent studies have highlighted its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy research.

From an environmental perspective, the compound's stability and selectivity have led to its use in heavy metal detection and wastewater treatment. As industries face stricter regulations on pollutant discharge, 2,6-di(1H-pyrazol-1-yl)pyridine-based materials are emerging as efficient tools for environmental remediation. This aligns with the global push toward green chemistry and sustainable industrial practices, addressing common search queries like "eco-friendly chemical sensors" and "metal ion sequestration technologies."

Synthetic methodologies for 2,6-di(1H-pyrazol-1-yl)pyridine have evolved significantly, with modern protocols emphasizing atom economy and mild reaction conditions. Recent publications describe innovative routes using microwave-assisted synthesis and catalytic C-H activation, reflecting the compound's relevance in contemporary methodology development. These advances answer frequent researcher questions about "efficient heterocycle synthesis" and "scalable ligand preparation."

The compound's thermal stability and processability have also sparked interest in materials engineering circles. Incorporation of 2,6-di(1H-pyrazol-1-yl)pyridine into polymers and hybrid materials has shown promise for creating high-performance coatings and electronic components. This connects with trending searches around "smart materials design" and "molecular electronics," positioning the compound as a key player in emerging technologies.

Quality control and analytical characterization of 2,6-di(1H-pyrazol-1-yl)pyridine present unique challenges due to its multiple coordination sites and tautomeric equilibria. Advanced techniques like X-ray crystallography, multinuclear NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. These analytical considerations address common laboratory concerns about "heterocyclic compound characterization" and "ligand purity assessment."

Looking ahead, research directions for 2,6-di(1H-pyrazol-1-yl)pyridine are expanding into energy storage systems and artificial photosynthesis. Its redox-active properties and ability to stabilize unusual metal oxidation states make it particularly interesting for battery technology innovations. This forward-looking perspective taps into current interests in "renewable energy materials" and "sustainable catalysis," ensuring the compound's continued relevance in cutting-edge research.